Cas no 1904579-35-6 ((2E)-3-(furan-2-yl)-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]prop-2-enamide)

• Product Name: (2E)-3-(furan-2-yl)-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]prop-2-enamide
• CAS No: 1904579-35-6
• MF: C₁₆H₂₀N₄O₂
• MW: 300.355603218079
• CID: 5766137
• PubChem ID: 117055205
• Update Time: 2025-05-28

(2E)-3-(furan-2-yl)-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-2-yl)-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]prop-2-enamide
• (E)-3-(furan-2-yl)-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]prop-2-enamide
• 1904579-35-6
• (E)-3-(furan-2-yl)-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)acrylamide
• F6523-1624
• 3-(Furan-2-yl)-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)acrylamide
• AKOS025387951

• Inchi： 1S/C16H20N4O2/c1-12-11-15(19-18-12)20-8-6-13(7-9-20)17-16(21)5-4-14-3-2-10-22-14/h2-5,10-11,13H,6-9H2,1H3,(H,17,21)(H,18,19)/b5-4+
• InChI Key： AAUZIIQMDCSGSH-SNAWJCMRSA-N
• SMILES： O=C(/C=C/C1=CC=CO1)NC1CCN(C2C=C(C)NN=2)CC1

Computed Properties

• Exact Mass: 300.15862589g/mol
• Monoisotopic Mass: 300.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.2Ų

Additional information on (2E)-3-(furan-2-yl)-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]prop-2-enamide

Research Brief on (2E)-3-(furan-2-yl)-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]prop-2-enamide (CAS: 1904579-35-6)

The compound (2E)-3-(furan-2-yl)-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]prop-2-enamide (CAS: 1904579-35-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. The furan and pyrazole moieties in its structure are believed to contribute to its bioactivity, enabling interactions with specific protein targets. Preliminary in vitro and in vivo experiments suggest that this compound exhibits promising anti-inflammatory and anti-proliferative effects, making it a candidate for further drug development.

The synthesis of (2E)-3-(furan-2-yl)-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]prop-2-enamide has been optimized in recent publications, with researchers achieving high yields and purity through multi-step organic reactions. Key steps include the formation of the furan-prop-2-enamide backbone and the subsequent coupling with the piperidine-pyrazole moiety. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity.

In terms of biological evaluation, recent studies have demonstrated that this compound selectively inhibits certain kinases and receptors implicated in disease pathways. For instance, it has shown affinity for the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer. Additionally, its ability to modulate cytokine production suggests potential applications in autoimmune and inflammatory disorders. These findings are supported by molecular docking studies, which predict strong binding interactions with target proteins.

Despite these promising results, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Nevertheless, the current body of work underscores the potential of (2E)-3-(furan-2-yl)-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]prop-2-enamide as a scaffold for developing novel therapeutics. Further studies, including preclinical trials, are warranted to fully elucidate its therapeutic potential.